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6-(Difluoromethoxy)-2-[[3-methoxy-4-(trideuteriomethoxy)pyridin-2-yl]methylsulfinyl]-1H-benzimidazole 6-(Difluoromethoxy)-2-[[3-methoxy-4-(trideuteriomethoxy)pyridin-2-yl]methylsulfinyl]-1H-benzimidazole
Brand Name: Vulcanchem
CAS No.: 922727-37-5
VCID: VC0126302
InChI: InChI=1S/C16H15F2N3O4S/c1-23-13-5-6-19-12(14(13)24-2)8-26(22)16-20-10-4-3-9(25-15(17)18)7-11(10)21-16/h3-7,15H,8H2,1-2H3,(H,20,21)/i1D3
SMILES: COC1=C(C(=NC=C1)CS(=O)C2=NC3=C(N2)C=C(C=C3)OC(F)F)OC
Molecular Formula: C16H15F2N3O4S
Molecular Weight: 386.4 g/mol

6-(Difluoromethoxy)-2-[[3-methoxy-4-(trideuteriomethoxy)pyridin-2-yl]methylsulfinyl]-1H-benzimidazole

CAS No.: 922727-37-5

Reference Standards

VCID: VC0126302

Molecular Formula: C16H15F2N3O4S

Molecular Weight: 386.4 g/mol

6-(Difluoromethoxy)-2-[[3-methoxy-4-(trideuteriomethoxy)pyridin-2-yl]methylsulfinyl]-1H-benzimidazole - 922727-37-5

CAS No. 922727-37-5
Product Name 6-(Difluoromethoxy)-2-[[3-methoxy-4-(trideuteriomethoxy)pyridin-2-yl]methylsulfinyl]-1H-benzimidazole
Molecular Formula C16H15F2N3O4S
Molecular Weight 386.4 g/mol
IUPAC Name 6-(difluoromethoxy)-2-[[3-methoxy-4-(trideuteriomethoxy)pyridin-2-yl]methylsulfinyl]-1H-benzimidazole
Standard InChI InChI=1S/C16H15F2N3O4S/c1-23-13-5-6-19-12(14(13)24-2)8-26(22)16-20-10-4-3-9(25-15(17)18)7-11(10)21-16/h3-7,15H,8H2,1-2H3,(H,20,21)/i1D3
Standard InChIKey IQPSEEYGBUAQFF-FIBGUPNXSA-N
Isomeric SMILES [2H]C([2H])([2H])OC1=C(C(=NC=C1)CS(=O)C2=NC3=C(N2)C=C(C=C3)OC(F)F)OC
SMILES COC1=C(C(=NC=C1)CS(=O)C2=NC3=C(N2)C=C(C=C3)OC(F)F)OC
Canonical SMILES COC1=C(C(=NC=C1)CS(=O)C2=NC3=C(N2)C=C(C=C3)OC(F)F)OC
Synonyms 6-(difluoromethoxy)-2-[[[3-methoxy-4-(methoxy-d3)-2-pyridinyl]methyl]sulfinyl]-1H-Benzimidazole; 5-(difluoromethoxy)-2-[[(3,4-dimethoxy-d3-2-pyridinyl)methyl]sulfinyl]-1H-benzimidazole; (±)-Pantoprazole-d3; 2-[[(3,4-Dimethoxy-d3-pyridin-2-yl)methyl]s
PubChem Compound 15602709
Last Modified Nov 11 2021
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